Cas no 2228753-63-5 (3-(1H-indol-3-yl)propane-1-sulfonyl fluoride)

• Product Name: 3-(1H-indol-3-yl)propane-1-sulfonyl fluoride
• CAS No: 2228753-63-5
• MF: C₁₁H₁₂FNO₂S
• MW: 241.281885147095
• CID: 6568352
• PubChem ID: 165637488
• Update Time: 2025-08-05

3-(1H-indol-3-yl)propane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 3-(1H-indol-3-yl)propane-1-sulfonyl fluoride
• 2228753-63-5
• EN300-1989536

• Inchi： 1S/C11H12FNO2S/c12-16(14,15)7-3-4-9-8-13-11-6-2-1-5-10(9)11/h1-2,5-6,8,13H,3-4,7H2
• InChI Key： RYNDYBPEIDXHCV-UHFFFAOYSA-N
• SMILES： S(CCCC1=CNC2C=CC=CC1=2)(=O)(=O)F

Computed Properties

• Exact Mass: 241.05727796g/mol
• Monoisotopic Mass: 241.05727796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.3Ų

Additional information on 3-(1H-indol-3-yl)propane-1-sulfonyl fluoride

Comprehensive Overview of 3-(1H-indol-3-yl)propane-1-sulfonyl fluoride (CAS No. 2228753-63-5)

The compound 3-(1H-indol-3-yl)propane-1-sulfonyl fluoride (CAS No. 2228753-63-5) has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. As a sulfonyl fluoride-containing derivative of indole, this molecule is particularly notable for its role in chemical biology and medicinal chemistry. Researchers and industry professionals are increasingly interested in its reactivity, stability, and utility in proteomics and drug discovery.

One of the key features of 3-(1H-indol-3-yl)propane-1-sulfonyl fluoride is its ability to act as a covalent inhibitor. This property makes it highly valuable in the study of enzyme mechanisms and target identification. The sulfonyl fluoride group is known for its selective reactivity with serine residues in proteins, which has led to its widespread use in activity-based protein profiling (ABPP). This technique is crucial for understanding disease mechanisms and identifying new therapeutic targets.

In the context of drug development, 3-(1H-indol-3-yl)propane-1-sulfonyl fluoride is often explored for its potential to modulate biological pathways. The indole scaffold is a common motif in pharmaceuticals, and its incorporation into this compound enhances its bioactivity. Recent studies have highlighted its relevance in neurodegenerative disease research, particularly in the inhibition of enzymes involved in protein misfolding and aggregation.

The synthesis and characterization of 3-(1H-indol-3-yl)propane-1-sulfonyl fluoride have been optimized to ensure high purity and yield. Advanced techniques such as nuclear magnetic resonance (NMR) and high-performance liquid chromatography (HPLC) are employed to confirm its structural integrity. These methods are essential for maintaining the compound's quality, especially when used in high-throughput screening assays.

From an industrial perspective, the demand for 3-(1H-indol-3-yl)propane-1-sulfonyl fluoride is driven by its versatility. It serves as a building block for the synthesis of more complex molecules, including small-molecule inhibitors and bioconjugates. Its compatibility with click chemistry further expands its utility in biomarker discovery and diagnostic applications.

Environmental and safety considerations are also paramount when working with 3-(1H-indol-3-yl)propane-1-sulfonyl fluoride. While it is not classified as a hazardous substance, proper handling and storage are recommended to ensure stability. Researchers are encouraged to follow good laboratory practices (GLP) to minimize risks and maximize reproducibility.

Looking ahead, the future of 3-(1H-indol-3-yl)propane-1-sulfonyl fluoride appears promising. Its applications in precision medicine and personalized therapeutics are being actively explored. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing biomedical research and innovative therapies.